Cas no 2172132-19-1 (5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid)

• Product Name: 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid
• CAS No: 2172132-19-1
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 5772260
• PubChem ID: 165811133
• Update Time: 2025-06-10

5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1513742
• 5-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]pentanoic acid
• 2172132-19-1
• 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid

• Inchi： 1S/C24H28N2O5/c1-16(14-22(27)25-13-7-6-12-23(28)29)26-24(30)31-15-21-19-10-4-2-8-17(19)18-9-3-5-11-20(18)21/h2-5,8-11,16,21H,6-7,12-15H2,1H3,(H,25,27)(H,26,30)(H,28,29)
• InChI Key： YAUXOTHMJMJOEZ-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CC(NCCCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 11
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų

Additional information on 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid

Comprehensive Analysis of 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid (CAS No. 2172132-19-1)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid (CAS No. 2172132-19-1) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected amino acid derivative, plays a pivotal role in peptide synthesis and drug development. Its unique structural features, including the Fmoc (9-fluorenylmethoxycarbonyl) protecting group, make it indispensable in solid-phase peptide synthesis (SPPS), a technique widely used in modern biotechnology and therapeutic research.

The Fmoc group in 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid is particularly noteworthy for its stability under basic conditions and ease of removal under mild acidic conditions. This property aligns with the growing demand for green chemistry and sustainable synthesis methods, topics frequently searched by researchers and industry professionals. The compound's compatibility with automated peptide synthesizers further enhances its appeal, addressing the need for high-throughput screening and precision medicine applications.

Recent advancements in peptide-based therapeutics have spotlighted compounds like 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid. With the rise of personalized medicine and biologics, this molecule is increasingly relevant in the development of targeted drug delivery systems and diagnostic tools. Its role in constructing peptide conjugates for cancer therapy and immune modulation has been a hot topic in academic forums and patent filings, reflecting its potential to address unmet medical needs.

From a commercial perspective, the global market for Fmoc-amino acid derivatives is expanding, driven by the pharmaceutical industry's focus on peptide drugs and bioconjugation technologies. CAS No. 2172132-19-1 is frequently listed in catalogs of specialty chemical suppliers, underscoring its importance in research and manufacturing. The compound's purity and stability are critical factors for buyers, as evidenced by frequent searches for "Fmoc-amino acid synthesis protocols" and "CAS 2172132-19-1 specifications."

In conclusion, 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid represents a cornerstone in modern chemical biology. Its applications span from academic research to industrial-scale production, making it a subject of continuous exploration. As the scientific community delves deeper into peptide engineering and therapeutic innovations, this compound will undoubtedly remain at the forefront of cutting-edge discoveries.